Cas no 942986-68-7 (1,2,3,4-Tetrahydro-3-oxo-2-quinoxalineacetic acid)

• Product Name: 1,2,3,4-Tetrahydro-3-oxo-2-quinoxalineacetic acid
• CAS No: 942986-68-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4720887
• Update Time: 2025-05-20

1,2,3,4-Tetrahydro-3-oxo-2-quinoxalineacetic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-3-oxo-2-quinoxalineacetic acid
• 2-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetic acid
• (3-Oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetic acid
• 2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetic acid
• 2-Quinoxalineaceticacid, 1,2,3,4-tetrahydro-3-oxo-
• (3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetic acid
• (R)-2-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetic acid
• 2-(3-oxo-1,2,4-trihydroquinoxalin-2-yl)acetic acid
• PubChem12898
• BAS 08902803
• Camb

• Inchi： 1S/C10H10N2O3/c13-9(14)5-8-10(15)12-7-4-2-1-3-6(7)11-8/h1-4,8,11H,5H2,(H,12,15)(H,13,14)
• InChI Key： UCNFCRXGPQHQBE-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)NC2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,2,3,4-Tetrahydro-3-oxo-2-quinoxalineacetic acid

1,2,3,4-Tetrahydro-3-oxo-2-quinoxalineacetic Acid: A Comprehensive Overview

The compound 1,2,3,4-Tetrahydro-3-oxo-2-quinoxalineacetic acid (CAS No. 942986-68-7) is a fascinating molecule with significant potential in various fields of science and technology. This compound belongs to the class of quinoxaline derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The quinoxaline core of this molecule is a bicyclic structure that contributes to its stability and reactivity. The presence of the acetic acid group further enhances its functional versatility, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of quinoxaline derivatives in drug discovery and development. The tetrahydro structure in this compound introduces a level of saturation that can influence its pharmacokinetic properties. The 3-oxo group adds an additional layer of functionality, potentially enabling interactions with biological targets such as enzymes or receptors. This combination of structural features makes 1,2,3,4-Tetrahydro-3-oxo-2-quinoxalineacetic acid a promising candidate for exploring new therapeutic agents.

In terms of synthesis, the preparation of this compound involves a series of carefully designed organic reactions. Researchers have employed various methodologies to construct the quinoxaline framework and introduce the acetic acid substituent. One notable approach involves the use of Michael addition reactions followed by cyclization steps to form the bicyclic structure. The optimization of reaction conditions has been crucial in achieving high yields and purity levels for this compound.

The physical and chemical properties of 1,2,3,4-Tetrahydro-3-oxo-2-quinoxalineacetic acid have been thoroughly characterized using modern analytical techniques. Spectroscopic methods such as UV-vis spectroscopy and NMR have provided insights into its electronic structure and molecular conformation. Additionally, X-ray crystallography has been utilized to determine its three-dimensional arrangement at the atomic level. These studies have not only confirmed the structural integrity of the compound but also provided valuable data for further research.

From a biological standpoint, this compound has demonstrated interesting activities in preliminary assays. For instance, it has shown moderate inhibitory effects on certain enzymes associated with inflammatory processes. This suggests potential applications in anti-inflammatory drug development. Furthermore, studies on its cytotoxicity against cancer cell lines have revealed selective activity that warrants further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 1,2,3,4-Tetrahydro-3-oxo-2-quinoxalineacetic acid in complex biological systems. Molecular docking simulations have identified potential binding sites on target proteins that could be exploited for drug design purposes. These computational models complement experimental findings and provide a deeper understanding of the compound's mechanism of action.

In conclusion, 1,2,3,4-Tetrahydro-3-oxo-2-quinoxalineacetic acid (CAS No. 942986-68-) represents a significant advancement in the field of quinoxaline chemistry. Its unique structure and diverse functional groups make it a versatile molecule with wide-ranging applications in drug discovery and beyond. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific knowledge and therapeutic innovation.